Cas no 51269-81-9 (Methyl 5-chloronicotinate)

• Product name: Methyl 5-chloronicotinate
• CAS No: 51269-81-9
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• MDL: MFCD09702467
• CID: 839063
• PubChem ID: 15421663

Methyl 5-chloronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloronicotinate
• 5-CHLOROPYRIDINE-3-CARBOXYLIC ACID METHYL ESTER
• methyl 5-chloropyridine-3-carboxylate
• Methyl-5-chloro Nicotinate
• Methyl 3-chloropyridine-5-carboxylate
• SY031553
• 3-Pyridinecarboxylic acid, 5-chloro-, methyl ester
• J-517412
• SCHEMBL1436200
• MFCD09702467
• CS-0019209
• 5-chloro-nicotinic acid methyl ester
• TVUWLLCWQGXPSH-UHFFFAOYSA-N
• DB-081727
• AS-18390
• DTXSID10572627
• 51269-81-9
• Methyl5-chloronicotinate
• AKOS006331659
• W11186

• MDL： MFCD09702467
• Inchi： InChI=1S/C7H6ClNO2/c1-11-7(10)5-2-6(8)4-9-3-5/h2-4H,1H3
• InChI Key： TVUWLLCWQGXPSH-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC(=CN=C1)Cl

Computed Properties

• Exact Mass: 171.00900
• Monoisotopic Mass: 171.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 88-90 ºC
• Boiling Point: 230.4±20.0 ºC (760 Torr),
• Flash Point: 93.1±21.8 ºC,
• Solubility: Slightly soluble (6.2 g/l) (25 º C),
• PSA: 39.19000
• LogP: 1.52160

Methyl 5-chloronicotinate Security Information

Methyl 5-chloronicotinate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 5-chloronicotinate

Recent Advances in the Research and Applications of Methyl 5-chloronicotinate (CAS: 51269-81-9)

Methyl 5-chloronicotinate (CAS: 51269-81-9) is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

In a study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 5-chloronicotinate as a precursor in the synthesis of kinase inhibitors. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific cancer-related kinases, suggesting its potential as a building block for targeted cancer therapies. The research team employed a combination of computational modeling and in vitro assays to validate their findings, providing a robust foundation for further clinical development.

Another significant development comes from the agrochemical sector, where Methyl 5-chloronicotinate has been utilized in the synthesis of next-generation pesticides. A recent patent application highlighted its role in creating compounds with enhanced efficacy against resistant pest populations. The patent outlines a novel synthetic route that improves yield and reduces environmental impact, addressing key challenges in sustainable agriculture.

From a methodological perspective, advancements in catalytic processes have streamlined the production of Methyl 5-chloronicotinate. A paper in Organic Process Research & Development detailed a palladium-catalyzed cross-coupling reaction that significantly enhances the efficiency of its synthesis. This innovation not only reduces production costs but also minimizes waste generation, aligning with the principles of green chemistry.

In conclusion, Methyl 5-chloronicotinate continues to be a versatile and valuable compound in both pharmaceutical and agrochemical research. Its applications in kinase inhibitor development and sustainable pesticide formulation underscore its broad utility. Future research directions may include exploring its potential in other therapeutic areas and further optimizing synthetic methodologies to meet industrial demands.